2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde
Description
“2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde” is a chemical compound with the molecular formula C9H8ClNO5 . It is related to 3,4-Dimethoxy-5-nitrobenzaldehyde, which has the molecular formula C9H9NO5 . These compounds are part of a collection of rare and unique chemicals often used by early discovery researchers .
Safety and Hazards
Safety data sheets suggest that compounds like “2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde” could be harmful if swallowed, cause skin irritation, serious eye damage, and may cause respiratory irritation . It’s recommended to handle such compounds with appropriate safety measures, including the use of personal protective equipment .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde involves the conversion of 2-chloro-3,4-dimethoxytoluene to 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde through a series of reactions.", "Starting Materials": [ "2-chloro-3,4-dimethoxytoluene", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Chlorine" ], "Reaction": [ "Step 1: Nitration of 2-chloro-3,4-dimethoxytoluene with nitric acid and sulfuric acid to form 2-chloro-3,4-dimethoxy-5-nitrotoluene", "Step 2: Diazotization of 2-chloro-3,4-dimethoxy-5-nitrotoluene with sodium nitrite and hydrochloric acid to form 2-chloro-3,4-dimethoxy-5-nitrobenzenediazonium chloride", "Step 3: Coupling of 2-chloro-3,4-dimethoxy-5-nitrobenzenediazonium chloride with sodium hydroxide to form 2-chloro-3,4-dimethoxy-5-nitrobenzene", "Step 4: Chlorination of 2-chloro-3,4-dimethoxy-5-nitrobenzene with chlorine to form 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde" ] } | |
CAS RN |
870962-50-8 |
Product Name |
2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde |
Molecular Formula |
C9H8ClNO5 |
Molecular Weight |
245.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
